
Antimony trifluoride synthesis from antimony
trioxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antimony trifluoride

Cat. No.: B1265598 Get Quote

An In-depth Technical Guide to the Synthesis of Antimony Trifluoride from Antimony Trioxide

Introduction
Antimony trifluoride (SbF₃), also known as Swarts' reagent, is an inorganic compound with

significant applications in organic and inorganic chemistry.[1][2] It serves as a crucial

fluorinating agent, particularly in the conversion of organochlorine compounds to their fluorine

analogs, a process known as the Swarts reaction.[1][3] SbF₃ is also utilized in the

manufacturing of ceramics, enamels, glazes, and as a mordant in the dyeing industry.[1][2][3]

[4] The primary industrial and laboratory synthesis route involves the reaction of antimony

trioxide (Sb₂O₃) with hydrogen fluoride (HF).[1][5][6]

This technical guide provides a comprehensive overview of the synthesis of antimony
trifluoride from antimony trioxide, aimed at researchers, scientists, and professionals in drug

development. It details the underlying chemistry, experimental protocols, purification methods,

and associated safety considerations.

Core Synthesis Reaction
The synthesis is based on the acid-base reaction between antimony trioxide, an amphoteric

oxide, and hydrogen fluoride. The balanced chemical equation for this reaction is:

Sb₂O₃ + 6 HF → 2 SbF₃ + 3 H₂O[1][7]
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This reaction is typically performed using an aqueous solution of hydrogen fluoride

(hydrofluoric acid).

Quantitative Data Summary
The physical and chemical properties of the primary reactant and product are summarized in

the table below for easy reference.

Property Antimony Trioxide (Sb₂O₃)
Antimony Trifluoride
(SbF₃)

Molar Mass 291.52 g/mol 178.76 g/mol [1][4][8]

Appearance White crystalline solid[9]
White to gray crystalline

solid[1][6]

Density
5.2 (senarmontite) or 5.67

(valentinite) g/cm³
4.379 g/cm³[1][8][10]

Melting Point 656 °C (1213 °F; 929 K)[9] 292 °C (558 °F; 565 K)[1][10]

Boiling Point 1,425 °C (2,597 °F; 1,698 K)[9] 376 °C (709 °F; 649 K)[1][11]

Solubility in Water Insoluble
385 g/100 mL (0 °C); 443

g/100 mL (20 °C)[1][4]

Experimental Protocols
Method 1: Synthesis using Aqueous Hydrofluoric Acid
This is the most common laboratory method for preparing antimony trifluoride.

Objective: To synthesize antimony trifluoride by reacting antimony trioxide with aqueous

hydrofluoric acid.

Materials:

Antimony trioxide (Sb₂O₃)

Aqueous hydrofluoric acid (HF), typically 40-60%
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Lead or platinum reaction vessel (or a vessel lined with a resistant polymer like PTFE)

Heating mantle or hot plate

Stirring apparatus

Procedure:

In a suitable reaction vessel (e.g., lead or platinum dish) placed in a fume hood, carefully

measure a predetermined amount of aqueous hydrofluoric acid.

Slowly add stoichiometric amounts of antimony trioxide to the hydrofluoric acid in small

portions while stirring continuously.[12] An excess of hydrofluoric acid is often used to drive

the reaction to completion and prevent hydrolysis.[10][13]

The reaction is exothermic. Control the addition rate to manage the temperature of the

mixture.

After the addition is complete, gently heat the solution to evaporate the water and excess

hydrofluoric acid.[5][10] This step is critical and must be performed in a well-ventilated fume

hood due to the evolution of corrosive and toxic HF fumes.[13]

Continue heating until a dry, crude product of antimony trifluoride is obtained.

Challenges: A significant challenge with this method is the hydrolysis of antimony trifluoride in

hot aqueous solutions, which can form basic antimony fluorides or antimony oxyfluoride.[10]

[13] To minimize this, the evaporation is conducted in the presence of excess hydrofluoric acid.

However, this is wasteful and generates hazardous fumes.[10][13]

Purification of Crude Antimony Trifluoride
The crude product obtained often contains unreacted starting material, oxyfluorides, or other

impurities. Two common methods for purification are sublimation and crystallization.

1. Purification by Sublimation:

Procedure: The crude SbF₃ is placed in a sublimation apparatus. It is heated under vacuum.

The antimony trifluoride sublimes and is then condensed on a cold surface (a cold finger)
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as purified crystals.[4][5]

Advantage: This method is effective for removing non-volatile impurities like oxides and

oxyfluorides.

2. Purification by Crystallization:

Procedure: The crude product can be crystallized from a suitable solvent, such as methanol,

to remove oxides and oxyfluorides.[4] The crude solid is dissolved in hot methanol, filtered to

remove insoluble impurities, and then allowed to cool slowly to form purified crystals of SbF₃.

Advantage: This method can be more amenable to larger scale purifications than

sublimation.

Diagrams and Visualizations
Synthesis Workflow
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Reactants:
Antimony Trioxide (Sb₂O₃)

Aqueous Hydrogen Fluoride (HF)

Reaction Step:
- Controlled addition of Sb₂O₃ to HF

- Stirring and gentle heating

Evaporation:
- Removal of water and excess HF

- Forms crude SbF₃ product

Purification:
- Sublimation under vacuum

OR
- Crystallization from Methanol

Final Product:
Pure Antimony Trifluoride (SbF₃)

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of SbF₃.

Reaction Pathway
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Reactants

Products

Sb₂O₃

2 SbF₃

+ Heat

3 H₂O

+ Heat

6 HF

+ Heat + Heat

Click to download full resolution via product page

Caption: Reactants to products transformation in SbF₃ synthesis.

Safety Considerations
Antimony Compounds: Antimony trioxide and antimony trifluoride are toxic.[10] Inhalation

or ingestion should be strictly avoided. They are also suspected carcinogens.

Hydrogen Fluoride (HF): Hydrofluoric acid is extremely corrosive and toxic. It can cause

severe burns to the skin, eyes, and respiratory tract that may not be immediately painful.

Contact with skin requires immediate and specialized medical attention.

Personal Protective Equipment (PPE): All manipulations must be conducted inside a certified

chemical fume hood. Full PPE is mandatory, including:

Chemical splash goggles and a face shield.
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Heavy-duty, acid-resistant gloves (e.g., neoprene or nitrile), with calcium gluconate gel

readily available as a first aid measure for HF exposure.

A chemically resistant apron or lab coat.

Waste Disposal: All waste materials containing antimony or fluoride must be disposed of

according to institutional and environmental regulations for hazardous waste.[4]

Conclusion
The synthesis of antimony trifluoride from antimony trioxide via reaction with hydrogen

fluoride is a well-established and effective method. While the procedure is straightforward, it

requires careful handling of highly corrosive and toxic materials. The primary challenges,

including product hydrolysis and the hazards associated with excess hydrofluoric acid,

necessitate stringent safety protocols and controlled reaction conditions. Subsequent

purification by sublimation or crystallization is essential to obtain a high-purity product suitable

for its various applications in research and industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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